Cas no 885280-04-6 (methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate)

Methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate is a fluorinated heterocyclic compound featuring a benzodiazole core with a carboxylate ester functional group at the 2-position. The fluorine substitution at the 6-position enhances its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural motif is useful in the development of biologically active molecules, particularly in medicinal chemistry for drug discovery. The ester group provides versatility for further derivatization, while the fluorine atom can influence metabolic stability and binding affinity. This compound is typically employed in research settings for the preparation of fluorinated heterocycles with potential therapeutic applications.
methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate structure
885280-04-6 structure
Product name:methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate
CAS No:885280-04-6
MF:C9H7FN2O2
MW:194.162485361099
MDL:MFCD06738306
CID:711707
PubChem ID:53408414

methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-fluoro-1H-benzo[d]imidazole-2-carboxylate
    • 1H-Benzimidazole-2-carboxylicacid, 6-fluoro-, methyl ester
    • 6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester
    • methyl 6-fluoro-1H-benzimidazole-2-carboxylate
    • methyl 5-fluoro-1H-benzo[d]imidazole-2-carboxylate
    • 1H-Benzimidazole-2-carboxylic acid, 5-fluoro-, methyl ester (9CI)
    • Methyl 6-fluoro-1H-benzimidazole-2-carboxylate (ACI)
    • F2167-7062
    • 885280-04-6
    • SCHEMBL7707337
    • DB-077828
    • DTXSID50696275
    • AKOS006294368
    • AB26856
    • Methyl6-fluoro-1H-benzo[d]imidazole-2-carboxylate
    • EN300-3489228
    • 5-FLUORO-1H-BENZOIMIDAZOLE-2-CARBOXYLIC ACID METHYL ESTER
    • AKOS016010409
    • Methyl 5-Fluorobenzimidazole-2-carboxylate
    • MFCD06738306
    • AB58044
    • methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate
    • SY305820
    • AT11075
    • METHYL 5-FLUORO-1H-1,3-BENZODIAZOLE-2-CARBOXYLATE
    • MDL: MFCD06738306
    • Inchi: 1S/C9H7FN2O2/c1-14-9(13)8-11-6-3-2-5(10)4-7(6)12-8/h2-4H,1H3,(H,11,12)
    • InChI Key: KRUUHHRJIZQRSR-UHFFFAOYSA-N
    • SMILES: O=C(C1NC2C(=CC(=CC=2)F)N=1)OC

Computed Properties

  • Exact Mass: 194.04900
  • Monoisotopic Mass: 194.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • Topological Polar Surface Area: 55A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 347.3±34.0 °C at 760 mmHg
  • Flash Point: 163.9±25.7 °C
  • PSA: 54.98000
  • LogP: 1.48860
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate Security Information

methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
F600715-10mg
6-Fluoro-1H-benzoimidazole-2-carboxylic Acid methyl ester
885280-04-6
10mg
$ 50.00 2022-06-04
abcr
AB509878-100mg
6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester; .
885280-04-6
100mg
€189.90 2024-04-15
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0219-25g
6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester
885280-04-6 96%
25g
¥61190.09 2025-01-20
Life Chemicals
F2167-7062-5g
methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate
885280-04-6 95%+
5g
$670.0 2023-09-06
SHENG KE LU SI SHENG WU JI SHU
sc-291343A-1g
6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester,
885280-04-6
1g
¥5122.00 2023-09-05
Life Chemicals
F2167-7062-0.25g
methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate
885280-04-6 95%+
0.25g
$96.0 2023-09-06
eNovation Chemicals LLC
D966577-25g
6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester
885280-04-6 95%
25g
$7835 2024-07-28
abcr
AB509878-5 g
6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester
885280-04-6
5g
€1,318.80 2022-07-29
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0219-1g
6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester
885280-04-6 96%
1g
1679.12CNY 2021-05-07
Chemenu
CM154023-1g
6-Fluoro-1H-benzoimidazole-2-carboxylic acid methyl ester
885280-04-6 95%
1g
$*** 2023-05-29

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Amadis Chemical Company Limited
(CAS:885280-04-6)methyl 6-fluoro-1H-1,3-benzodiazole-2-carboxylate
A861887
Purity:99%
Quantity:1g
Price ($):291.0